
A Technical Guide to High-Precision 3D
Metrology: Leveraging the WENZEL LH 65

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the WENZEL LH 65 Coordinate Measuring

Machine (CMM) and its applications in high-precision 3D metrology for research, scientific

discovery, and drug development. The WENZEL LH 65 offers a robust and versatile platform

for obtaining precise three-dimensional measurements, crucial for characterizing complex

geometries, ensuring the quality of manufactured components, and enabling advanced

research applications.

Core Capabilities of the WENZEL LH 65
The WENZEL LH 65 is a bridge-type CMM known for its high mechanical accuracy, stability,

and flexibility.[1][2] It is available in three models—Standard, Premium, and Premium Select—

to cater to varying accuracy and performance requirements.[1][3] The machine's foundation is

a granite structure, which provides excellent thermal stability and long-term precision.[1][4] It

utilizes pre-stressed, encompassing air bearings on all axes to ensure smooth, wear-free

operation.[3][5]

The LH 65 is compatible with a range of Renishaw probe systems, including touch-trigger and

scanning probes, allowing for both discrete point measurement and continuous surface

scanning.[1][3] This flexibility makes it suitable for a wide array of applications, from verifying

the dimensional accuracy of medical implants to characterizing the intricate features of drug

delivery devices.[6][7]
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Quantitative Data Summary
The following tables summarize the key technical specifications of the WENZEL LH 65,

providing a clear comparison of its capabilities.

Table 1: Measurement Ranges and Physical Dimensions

Specification Value

X-Axis Measurement Range 650 mm[3]

Y-Axis Measurement Range 700 mm or 1200 mm[3]

Z-Axis Measurement Range 500 mm[3]

Useable Table Surface 1450mm x 850mm or 1900mm x 850mm[3]

Machine Weight 1270 kg or 1780 kg[3]

Permissible Part Weight 500 kg or 700 kg[3]

Table 2: Performance and Accuracy

Specification Value

Resolution 0.1 µm[3]

Probing Uncertainty (SP25/SP80 Head) 1.4 µm[3]

Volumetric Length Measuring Uncertainty

(SP25/80 Head)
1.4 µm + L/350[3]

CNC-Mode Max Velocity (Axial) 400 mm/s[3]

CNC-Mode Max Velocity (Volumetric) 690 mm/s[3]

CNC-Mode Max Acceleration (Axis-Related) 1200 mm/s²[3]

CNC-Mode Max Acceleration (Volumetric) 2000 mm/s²[3]

Table 3: Environmental and Electrical Requirements
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Specification Value

Operating Temperature 15-30ºC[3]

Temperature Range for MPEE 19-21ºC[3]

Relative Humidity 40-70%[3]

Electrical Supply
Single-phase AC, 115/230 V ± 10 %, 50/60

Hz[3]

Compressed Air Supply 6-10 bar[3]

Experimental Protocols
Detailed methodologies are crucial for ensuring the accuracy and repeatability of

measurements. The following protocols outline key experimental procedures using the

WENZEL LH 65 for applications relevant to research and drug development.

Protocol 1: Dimensional Verification of a Medical Implant
Objective: To accurately measure the critical dimensions and geometric tolerances of a patient-

specific medical implant, such as a cranial plate or joint replacement component.

Methodology:

Preparation:

Ensure the WENZEL LH 65 is calibrated according to standard procedures.

Clean the medical implant to be measured, removing any contaminants that could affect

measurement accuracy.

Securely fixture the implant on the CMM table to prevent any movement during

measurement.

Programming:

Import the CAD model of the implant into the measurement software.
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Define a coordinate system on the implant that aligns with the design specifications.

Create a measurement plan that includes all critical dimensions, geometric dimensioning

and tolerancing (GD&T) callouts, and surface profile measurements.

Select the appropriate probe and stylus combination for the features to be measured. A

scanning probe like the Renishaw SP25M is ideal for capturing detailed surface data.

Execution:

Run the measurement program in CNC mode.

The CMM will automatically touch the probe to various points on the implant's surface to

collect 3D coordinate data.

For surface profiles, the scanning probe will drag along the surface to collect a high-

density point cloud.

Analysis:

The software compares the collected measurement data to the nominal CAD model.

Generate a color map to visualize deviations from the design specifications.

Produce a detailed inspection report that includes all measured dimensions, GD&T results,

and a pass/fail analysis based on the specified tolerances.

Protocol 2: Characterization of a Drug Delivery Device
Objective: To measure the critical dimensions and surface roughness of a microneedle array for

a transdermal drug delivery device.

Methodology:

Preparation:

Calibrate the WENZEL LH 65 and the selected high-resolution probe.
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Mount the microneedle array on a suitable fixture under a microscope to ensure proper

orientation.

Secure the fixture to the CMM table.

Programming:

Develop a measurement routine to measure the height, diameter, and spacing of the

microneedles.

Define a scanning path to measure the surface roughness of the needle shafts and the

base of the array. A non-contact sensor or a high-precision contact probe with a small

stylus radius is recommended.

Execution:

Execute the measurement program.

The CMM will precisely move the probe to each microneedle to measure its geometry.

The probe will then scan the designated areas to capture surface roughness data.

Analysis:

Analyze the dimensional data to ensure it meets the design specifications for effective skin

penetration.

Calculate the surface roughness parameters (e.g., Ra, Rz) to assess the quality of the

micro-fabrication process.

Generate a comprehensive report detailing the dimensional and surface characteristics of

the microneedle array.

Protocol 3: Quality Control of Micropipettes
Objective: To verify the volumetric accuracy of a batch of micropipettes through precise

dimensional measurement of the piston and barrel components.
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Methodology:

Preparation:

Ensure the WENZEL LH 65 is in a temperature-controlled environment.

Create fixtures to hold the micropipette pistons and barrels in a repeatable orientation.

Select a high-accuracy touch-trigger probe with a small stylus.

Programming:

Create a measurement program to determine the diameter of the piston and the inner

diameter of the barrel at multiple points along their length.

The program should also measure the straightness of the piston and the cylindricity of the

barrel.

Execution:

Mount a piston in the fixture and run the measurement program.

Repeat the measurement for a statistically significant sample of pistons from the batch.

Mount a barrel in the fixture and run the corresponding measurement program.

Repeat for a representative sample of barrels.

Analysis:

Calculate the average diameter and the variation in diameter for both the pistons and

barrels.

Use the dimensional data to calculate the theoretical displacement volume and its

uncertainty.

Compare the calculated volumes to the nominal specifications to determine if the

components meet the required tolerances for accurate liquid delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate key workflows and logical relationships in high-precision 3D

metrology.
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General 3D Metrology Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15574051?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Microneedle Array Sample

Fixture on CMM Stage

Dimensional Analysis (Height, Diameter, Spacing) Surface Roughness Measurement

Data Processing and Comparison to Specs

Acceptable for Drug Delivery

Within Tolerance

Reject and Refine Manufacturing Process

Out of Tolerance

Click to download full resolution via product page

Drug Delivery Device Characterization Workflow

Material Synthesis Sample Fabrication High-Throughput Metrology Data Analysis

Synthesize Material Library Fabricate Test Coupons Automated Dimensional & Surface Measurement with WENZEL LH 65 Correlate Properties with Composition Identify Lead Candidates

Click to download full resolution via product page

High-Throughput Screening Workflow for Materials Research

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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